Cas no 891106-07-3 (3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea)

• Product Name: 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea
• CAS No: 891106-07-3
• MF: C₁₉H₂₀FN₃O₃
• MW: 357.378808021545
• CID: 5516622
• Update Time: 2025-10-31

3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-[(2-methoxyphenyl)methyl]urea
• 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea

• Inchi： 1S/C19H20FN3O3/c1-26-17-5-3-2-4-13(17)11-21-19(25)22-15-10-18(24)23(12-15)16-8-6-14(20)7-9-16/h2-9,15H,10-12H2,1H3,(H2,21,22,25)
• InChI Key： VKWFKHSTZLTJAR-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(F)C=C2)C1)C(NCC1=CC=CC=C1OC)=O

Additional information on 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea

Comprehensive Overview of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea (CAS No. 891106-07-3)

The compound 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea (CAS No. 891106-07-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, featuring a pyrrolidinone core substituted with 4-fluorophenyl and 2-methoxyphenyl groups. This combination of functional groups makes it a promising candidate for various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and metabolic diseases.

Recent studies have highlighted the potential of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea as a modulator of key biological pathways. Researchers are particularly interested in its ability to interact with neurotransmitter receptors and enzyme inhibitors, which could pave the way for novel treatments for conditions like neurodegenerative diseases and chronic pain. The presence of the fluorophenyl moiety enhances its binding affinity, while the methoxyphenyl group contributes to its metabolic stability, making it a standout in drug discovery pipelines.

In the context of current biomedical trends, this compound aligns with the growing demand for targeted therapies and precision medicine. Its unique structure allows for selective interaction with biological targets, minimizing off-target effects—a critical factor in modern drug development. Additionally, the rise of computational chemistry and AI-driven drug design has accelerated the exploration of 891106-07-3, with in silico models predicting its potential efficacy in GPCR modulation and kinase inhibition.

From a synthetic chemistry perspective, the preparation of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea involves multi-step organic transformations, including amide coupling and pyrrolidinone ring formation. These processes require meticulous optimization to ensure high yield and purity, which are essential for preclinical and clinical studies. The compound's CAS number 891106-07-3 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers.

As the scientific community continues to explore the therapeutic potential of 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(2-methoxyphenyl)methylurea, its relevance in addressing unmet medical needs becomes increasingly apparent. Whether in the context of neuroprotection, anti-inflammatory effects, or metabolic regulation, this compound exemplifies the intersection of medicinal chemistry and translational research. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its safety profile, bringing it closer to potential clinical applications.